Cas no 2228340-12-1 (3-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-2,2-difluoropropanoic acid)

• Product Name: 3-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-2,2-difluoropropanoic acid
• CAS No: 2228340-12-1
• MF: C₁₅H₁₉F₂NO₅
• MW: 331.311871767044
• CID: 6196116
• PubChem ID: 165699693
• Update Time: 2025-06-15

3-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-2,2-difluoropropanoic acid
• 3-(5-{[(tert-butoxy)carbonyl]amino}-2-methoxyphenyl)-2,2-difluoropropanoic acid
• EN300-1887493
• 2228340-12-1

• Inchi： 1S/C15H19F2NO5/c1-14(2,3)23-13(21)18-10-5-6-11(22-4)9(7-10)8-15(16,17)12(19)20/h5-7H,8H2,1-4H3,(H,18,21)(H,19,20)
• InChI Key： CLLXHVOEVXOWER-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1C(=CC=C(C=1)NC(=O)OC(C)(C)C)OC)F

Computed Properties

• Exact Mass: 331.12312903g/mol
• Monoisotopic Mass: 331.12312903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-2,2-difluoropropanoic acid

Comprehensive Overview of 3-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-2,2-difluoropropanoic acid (CAS No. 2228340-12-1)

3-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-2,2-difluoropropanoic acid (CAS No. 2228340-12-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of difluoropropanoic acid derivatives, which are known for their bioactivity and potential applications in drug discovery. The presence of both tert-butoxycarbonyl (Boc) and methoxy groups in its structure enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated organic compounds has surged, driven by their widespread use in the development of new therapeutic agents and advanced materials. Researchers are particularly interested in compounds like 3-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-2,2-difluoropropanoic acid due to their ability to modulate biological pathways. The incorporation of fluorine atoms into organic molecules often improves their metabolic stability, bioavailability, and binding affinity to target proteins, which are critical factors in drug design.

The synthesis of CAS No. 2228340-12-1 involves multi-step organic reactions, including Boc protection, aryl substitution, and difluorination. These processes require precise control of reaction conditions to achieve high yields and purity. The compound's molecular weight and solubility properties make it suitable for various analytical techniques, such as HPLC, NMR spectroscopy, and mass spectrometry, which are essential for quality control in industrial and academic settings.

One of the most frequently searched topics related to this compound is its potential role in cancer research. Fluorinated compounds are often explored for their anticancer properties, as they can inhibit key enzymes involved in tumor growth. Additionally, the Boc-protected amino group in 3-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-2,2-difluoropropanoic acid provides a versatile handle for further chemical modifications, enabling the creation of targeted drug candidates.

Another area of interest is the compound's application in peptide synthesis. The Boc group is widely used in solid-phase peptide synthesis (SPPS) to protect amino acids during chain elongation. By incorporating this compound into peptide sequences, researchers can develop novel bioactive peptides with enhanced stability and functionality. This aligns with the growing trend of peptide-based therapeutics, which are gaining traction due to their high specificity and low toxicity.

Environmental and regulatory considerations also play a role in the compound's usage. As the chemical industry moves toward green chemistry principles, there is increasing focus on developing sustainable synthesis routes for fluorinated compounds. 3-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-2,2-difluoropropanoic acid can be synthesized using catalytic methods or biocatalysis, reducing the reliance on hazardous reagents and minimizing waste generation.

In summary, 3-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-2,2-difluoropropanoic acid (CAS No. 2228340-12-1) is a versatile and valuable compound with broad applications in pharmaceutical research, agrochemical development, and material science. Its unique structural attributes, combined with the growing demand for fluorinated building blocks, position it as a key player in the advancement of modern chemistry. Future studies will likely explore its potential in drug delivery systems and bioconjugation, further expanding its utility in scientific and industrial fields.